
IUPAC name for C14H14O2 biphenyl compound

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4,4'-Bis(hydroxymethyl)biphenyl

Cat. No.: B160637 Get Quote

Common Isomers and IUPAC Nomenclature
The most prevalent isomers for a C14H14O2 dimethoxybiphenyl compound are:

4,4'-Dimethoxybiphenyl: The IUPAC name for this isomer is 1-methoxy-4-(4-

methoxyphenyl)benzene[1]. It is also commonly referred to as 4,4'-bianisole[2]. In this

structure, the methoxy groups are attached at the para-position (position 4) of each phenyl

ring.

2,2'-Dimethoxybiphenyl: The IUPAC name for this isomer is 1-methoxy-2-(2-

methoxyphenyl)benzene[3][4]. An alternative, equally valid IUPAC name is 2,2'-dimethoxy-

1,1'-biphenyl[5]. Here, the methoxy groups are located at the ortho-position (position 2) of

each ring.

3,3'-Dimethoxybiphenyl: The IUPAC name for this isomer is 3,3'-dimethoxy-1,1'-biphenyl[6].

In this molecule, the methoxy groups are situated at the meta-position (position 3) of each

phenyl ring.

Each of these compounds shares the same molecular formula (C14H14O2) and molecular

weight (approximately 214.26 g/mol ) but possesses distinct chemical and physical properties

due to the different spatial arrangement of the methoxy groups.[1][2][3][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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